Cas no 1806052-26-5 (3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid)

• Product Name: 3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid
• CAS No: 1806052-26-5
• MF: C₉H₄F₆O₃
• MW: 274.116683959961
• CID: 4962549
• Update Time: 2025-06-15

3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid

• Inchi： 1S/C9H4F6O3/c10-8(11,12)4-1-3(7(17)18)2-5(16)6(4)9(13,14)15/h1-2,16H,(H,17,18)
• InChI Key： FHXRNBOTKNUUKZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5

Additional information on 3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid (CAS No. 1806052-26-5)

3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid (CAS No. 1806052-26-5) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of trifluoromethyl groups and a hydroxybenzoic acid moiety makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

The compound's CAS number 1806052-26-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its fluorinated aromatic structure contributes to enhanced metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Recent studies highlight its potential in addressing drug-resistant infections and chronic diseases, topics dominating scientific discourse. Additionally, its role in organic electronics and catalysis underscores its cross-disciplinary relevance, appealing to both academic and industrial audiences.

From a synthetic perspective, 3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid is synthesized via selective electrophilic aromatic substitution and oxidation reactions. Its trifluoromethyl groups introduce steric and electronic effects that influence reactivity, enabling tailored modifications for target applications. Environmental considerations are also pivotal; the compound's biodegradability and low toxicity profile align with the global push toward green chemistry—a trending topic in sustainable innovation.

Market trends reveal rising interest in fluorinated building blocks like CAS 1806052-26-5, driven by their utility in high-performance polymers and specialty coatings. Analysts attribute this demand to the aerospace and automotive sectors, where material durability and chemical resistance are paramount. Furthermore, the compound's compatibility with click chemistry and bioorthogonal reactions positions it as a key player in bioconjugation strategies, a hotbed of activity in diagnostic and therapeutic development.

In summary, 3,4-Bis(trifluoromethyl)-5-hydroxybenzoic acid (CAS No. 1806052-26-5) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from drug design to advanced materials—reflect the compound's adaptability to evolving scientific and industrial needs. As research continues to uncover new potentials, this molecule is poised to remain a focal point in cutting-edge chemistry and beyond.